Cholinephosphorylneogalatriaosylceramide

• Molecular Formula: C63H122N2O21P+
• Molecular Weight: 1274.6 g/mol
• IUPAC Name: 2-[[(2R,3R,4S,5R,6R)-6-[[(2R,3R,4S,5R,6R)-6-[[(2R,3R,4S,5R,6R)-6-[(E,2S,3R)-2-(docosanoylamino)-3-hydroxyoctadec-4-enoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy-hydroxyphosphoryl]oxyethyl-trimethylazanium
• InChI: InChI=1S/C63H121N2O21P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-27-29-31-33-35-37-39-51(67)64-46(47(66)38-36-34-32-30-28-26-19-17-15-13-11-9-7-2)42-79-61-58(74)55(71)52(68)48(84-61)43-80-62-59(75)56(72)53(69)49(85-62)44-81-63-60(76)57(73)54(70)50(86-63)45-83-87(77,78)82-41-40-65(3,4)5/h36,38,46-50,52-63,66,68-76H,6-35,37,39-45H2,1-5H3,(H-,64,67,77,78)/p+1/b38-36+/t46-,47+,48+,49+,50+,52-,53-,54-,55-,56-,57-,58+,59+,60+,61+,62+,63+/m0/s1
• InChI Key: NOMMSPDMDKUROE-YIMSBROXSA-O
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)COP(=O)(O)OCC[N+](C)(C)C)O)O)O)O)O)O)O)O)O)[C@@H](/C=C/CCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)COC2C(C(C(C(O2)COC3C(C(C(C(O3)COP(=O)(O)OCC[N+](C)(C)C)O)O)O)O)O)O)O)O)O)C(C=CCCCCCCCCCCCCC)O

Description

Cholinephosphorylneogalatriaosylceramide is a phosphoglycosphingolipid.

Scientific Research Applications

Cognitive Improvement and Neuroprotection

Choline alphoscerate, a cholinergic precursor, has been extensively studied for its role in improving cognitive functions, especially in conditions like dementia and cerebrovascular diseases. Clinical trials involving patients with dementia disorders of degenerative, vascular, or combined origin have shown that choline alphoscerate significantly improves cognitive symptoms such as memory and attention, outperforming or matching results observed in control groups under active treatment or placebo. This indicates its potential as a therapeutic agent for cognitive decline and acute cerebrovascular diseases (Parnetti, Amenta, & Gallai†, 2001).

Neurotrophic Effects and Cell Morphology Preservation

Choline alphoscerate's ability to activate neurotrophin survival pathways and counteract the detrimental effects of β‐amyloid in in vitro models of Alzheimer's disease suggests its potential in preventing neuronal death. This neuroprotective effect preserves neuronal morphology, offering a promising avenue for Alzheimer's disease treatment (Catanesi et al., 2020).

Impact on Brain Cholinergic Transporters

Research indicates that choline-containing phospholipids like choline alphoscerate can stimulate neurotransmitter concentration in cognitive areas such as the frontal cortex. The enhancement of vesicular acetylcholine transporter (VAChT) and choline transporter (CHT) expression primarily in cognitive areas underscores the compound's potential in supporting new acetylcholine synthesis and release, which is crucial for sustaining cognitive function (Tayebati et al., 2011).

Improvement in Cognitive Impairment Treatment

A systematic review and meta-analysis have demonstrated significant effects of choline alphoscerate in combination with donepezil on cognition, functional outcomes, and behavioral outcomes among patients with neurological conditions associated with cerebrovascular injury. This suggests that choline alphoscerate alone or in combination with other therapeutic agents can improve cognitive impairment in adult-onset neurological disorders (Sagaro, Traini, & Amenta, 2023).